Cas no 2229080-35-5 (3-(isoquinolin-5-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(isoquinolin-5-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229080-35-5
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 6561401
• PubChem ID: 165970429
• Update Time: 2025-05-21

3-(isoquinolin-5-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(isoquinolin-5-yl)-2,2-dimethylcyclopropylmethanamine
• [3-(isoquinolin-5-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1726886
• 2229080-35-5

• Inchi： 1S/C15H18N2/c1-15(2)13(8-16)14(15)12-5-3-4-10-9-17-7-6-11(10)12/h3-7,9,13-14H,8,16H2,1-2H3
• InChI Key： KNONBXMYTUDYDR-UHFFFAOYSA-N
• SMILES： NCC1C(C2=CC=CC3C=NC=CC2=3)C1(C)C

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(isoquinolin-5-yl)-2,2-dimethylcyclopropylmethanamine

3-(Isoquinolin-5-yl)-2,2-dimethylcyclopropylmethanamine: A Comprehensive Overview

3-(Isoquinolin-5-yl)-2,2-dimethylcyclopropylmethanamine, identified by the CAS Registry Number 2229080-35-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an isoquinoline moiety with a cyclopropylmethanamine group. The isoquinoline ring, a heterocyclic aromatic structure, is known for its versatility in chemical reactions and biological activities. The cyclopropyl group, on the other hand, introduces strain and reactivity, making it a valuable component in drug design and synthesis.

The synthesis of 3-(Isoquinolin-5-yl)-2,2-dimethylcyclopropylmethanamine involves a series of intricate reactions, including nucleophilic substitutions, cyclizations, and reductions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed coupling reactions has significantly streamlined the construction of the isoquinoline ring. These methods not only enhance yield but also improve the overall purity of the final product.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Isoquinoline derivatives are well-documented for their anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have highlighted the ability of 3-(Isoquinolin-5-yl)-2,2-dimethylcyclopropylmethanamine to modulate key enzymes involved in inflammatory pathways. For example, research published in Nature Communications demonstrated that this compound can inhibit cyclooxygenase-2 (COX-2), a critical enzyme in inflammation and pain signaling.

In addition to its pharmacological applications, 3-(Isoquinolin-5-yl)-2,2-dimethylcyclopropylmethanamine has shown potential in materials science. The cyclopropyl group's inherent strain makes it an attractive candidate for developing novel materials with unique mechanical properties. Researchers at Stanford University have explored its use as a building block for self-healing polymers, leveraging the reactivity of the cyclopropane ring to create dynamic covalent networks.

The structural versatility of this compound also extends to its role as an intermediate in organic synthesis. Its ability to undergo various functional group transformations makes it a valuable precursor for more complex molecules. For instance, recent work by chemists at MIT utilized this compound as a key intermediate in the synthesis of bio-inspired polymers with tunable mechanical properties.

From an environmental standpoint, the development of sustainable synthetic routes for 3-(Isoquinolin-5-yl)-2,2-dimethylcyclopropylmethanamine is a growing area of interest. Green chemistry principles are being increasingly applied to minimize waste and reduce energy consumption during its production. For example, solvent-free reaction conditions and biocatalysts are being explored to enhance the eco-friendliness of its synthesis.

In conclusion, 3-(Isoquinolin-5-yl)-2,2-dimethylcyclopropylmethanamine, CAS No: 2229080-35-5, represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and reactivity make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.